![molecular formula C4H6OS B2608563 3-Thietanecarboxaldehyde CAS No. 87373-79-3](/img/structure/B2608563.png)
3-Thietanecarboxaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Thietanecarboxaldehyde” is a chemical compound with the empirical formula C5H4OS . It is used as a heterocyclic building block in the synthesis of various chemical compounds .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered ring containing a sulfur atom . The compound has a molecular weight of 112.15 . The exact 3D structure can be determined using techniques such as X-ray crystallography .
Physical and Chemical Properties Analysis
“this compound” has a vapor pressure of 0.31 mmHg at 20 °C, a refractive index of 1.583, a boiling point of 194-196 °C, and a density of 1.28 g/mL at 25 °C . It is a liquid at room temperature and should be stored at 2-8°C .
Scientific Research Applications
Catalysis and Chemical Synthesis
- Metal-Organic Frameworks (MOFs): An improved synthesis method for Cu3(BTC)2, a metal-organic framework, highlighted its catalytic properties, including high selectivity and reasonable yield in the cyanosilylation of benzaldehyde. This demonstrates the potential of MOFs in catalysis, leveraging 3-Thietanecarboxaldehyde derivatives for enhanced chemical reactions (Schlichte, Kratzke, & Kaskel, 2004).
Neuroprotection
- Cancer Therapeutics with Neuroprotective Activity: 3-Aminopyridine-2-carboxaldehyde thiosemicarbazone, originally developed for cancer therapy, has shown potent neuroprotective properties. It blocks ischemic neurotoxicity and suppresses cell death induced by neurotoxic agents, suggesting its dual application in both oncology and neurology (Jiang, Lebowitz, & Ghanbari, 2006).
Photocatalysis
- Selective Synthesis of Benzaldehyde: The selective photocatalytic conversion of benzyl alcohol to benzaldehyde using graphitic carbon nitride under environmentally friendly conditions showcases an innovative application in green chemistry. This highlights the potential of this compound in photocatalysis and sustainable chemical processes (Lima et al., 2017).
Spectroscopy and Chemical Analysis
- Analysis of Thioformaldehyde: Studies on the photolysis of thietane, a close relative of this compound, in an argon matrix provide insights into the clean production and spectroscopic analysis of thioformaldehyde. This research contributes to our understanding of the structural and spectroscopic properties of sulfur-containing aldehydes (Watanabe, Suzuki, & Watari, 1991).
Organic Synthesis
- Enantioselective Synthesis: Research on asymmetric triarylaluminum additions to aldehydes catalyzed by titanium(IV) complexes demonstrates the efficiency and selectivity of such systems in organic synthesis. This approach, which can be applied to a variety of aldehydes, including this compound derivatives, highlights the role of catalysis in achieving high enantioselectivity in chemical reactions (Wu & Gau, 2006).
Safety and Hazards
Properties
IUPAC Name |
thietane-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6OS/c5-1-4-2-6-3-4/h1,4H,2-3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVPKYEXPOSXHHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CS1)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
102.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.